Cas no 16819-43-5 (H2eddb)

• Product Name: H2eddb
• CAS No: 16819-43-5
• MF: C₁₆H₁₀O₄
• MW: 266.248204708099
• MDL: MFCD18711382
• CID: 1036762
• PubChem ID: 640165
• Update Time: 2025-04-20

H2eddb Chemical and Physical Properties

Names and Identifiers

• 4,4'-(Ethyne-1,2-diyl)dibenzoic acid
• Tolan-?4,?4-?dicarboxylic acid
• (CC6H4-4-CO2H)2
• 1,2-bis(4-benzoic acid)ethyne
• 4,4'-(1,2-ethynediyl)bisbenzoic acid
• 4,4’-(1,2-Ethynediyl)dibenzoic Acid
• 4,4'-ethyne-1,2-diyldibenzoic acid
• AC1LD032
• AK128279
• benzoic acid, 4,4'-(1,2-ethynediyl)bis-
• CTK0E5283
• KB-239322
• SureCN69572
• Tolan-4,4'-dicarbonsaeure
• 4,4'-(1,2-Ethynediyl)dibenzoic Acid
• 4-[2-(4-carboxyphenyl)ethynyl]benzoic acid
• 4,4'-(ethyne-1,2-diyl)dibenzoicacid
• tolan-4,4'-dicarboxylic acid
• 4,4'-Ethynylenebisbenzoic acid
• 6019AJ
• 4,4'-(1,2-Ethynediyl)dibenzoicAcid
• ML01015
• SY027951
• AX8250
• H2eddb
• 4,4 inverted exclamation mark -(1,2-Ethynediyl)dibenzoic Acid
• 4,4'-(Ethyne-1,2-diyl)dibenzoic acid;4,4'-(1,2-Ethynediyl)dibenzoic Acid
• CS-W003905
• 4,4-(ethyne-1,2-diyl)dibenzoic acid
• 4,4/'-(ethyne-1,2-diyl)dibenzoic acid
• DA-43557
• 4 pound not4 inverted exclamation mark -(1 pound not2-Ethynediyl)dibenzoic Acid
• A882186
• DTXSID90348701
• AKOS016013230
• YSZC038
• InChI=1/C16H10O4/c17-15(18)13-7-3-11(4-8-13)1-2-12-5-9-14(10-6-12)16(19)20/h3-10H,(H,17,18)(H,19,20
• MFCD18711382
• 16819-43-5
• 4,4 '-(1,2-acetylenediyl)dibenzoic acid
• AS-30003
• SCHEMBL69572

• MDL： MFCD18711382
• Inchi： 1S/C16H10O4/c17-15(18)13-7-3-11(4-8-13)1-2-12-5-9-14(10-6-12)16(19)20/h3-10H,(H,17,18)(H,19,20)
• InChI Key： ARBAMECCCQZCSR-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C#CC2C=CC(C(=O)O)=CC=2)=CC=1)=O

Computed Properties

• Exact Mass: 266.0579
• Monoisotopic Mass: 266.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 3

Experimental Properties

• Color/Form: Solid
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 510.7±35.0 °C at 760 mmHg
• Flash Point: 276.7±22.4 °C
• PSA: 74.6
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

H2eddb Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature